Acetamide, N-(2-ethoxy-3,4-dihydro-2H-1-benzopyran-6-yl)-

Specification

• CAS No.: 378753-24-3
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• IUPAC Name: N-(2-ethoxy-3,4-dihydro-2H-chromen-6-yl)acetamide
• Standard InChI: InChI=1S/C13H17NO3/c1-3-16-13-7-4-10-8-11(14-9(2)15)5-6-12(10)17-13/h5-6,8,13H,3-4,7H2,1-2H3,(H,14,15)
• Standard InChI Key: DQHCZDXMCWJGMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CCC2=C(O1)C=CC(=C2)NC(=O)C

Introduction

Synthesis Methods

While specific synthesis methods for Acetamide, N-(2-ethoxy-3,4-dihydro-2H-1-benzopyran-6-yl)- are not detailed in reliable sources, compounds with similar structures often involve multi-step reactions using commercially available reagents. For instance, related benzopyran derivatives can be synthesized through reactions involving substituted coumarins or pyrans.

Comparison with Related Compounds

To understand the uniqueness of Acetamide, N-(2-ethoxy-3,4-dihydro-2H-1-benzopyran-6-yl)-, it is helpful to compare it with related compounds:

Compound Name	Molecular Formula	Unique Features
2-Ethoxybenzopyran	C12H14O3	Lacks acetamide functionality; primarily studied for antioxidant properties
3-Hydroxyflavone	C15H10O4	Exhibits strong antioxidant activity; lacks ethoxy group
Coumarin	C9H6O2	A simpler structure; known for anticoagulant properties

Future Research Directions

Given the limited information available, future studies should focus on:

• Synthesis Optimization: Developing efficient synthesis methods to produce the compound in sufficient quantities for research.

• Biological Activity Assessment: Conducting in vitro and in vivo studies to determine its biological activities and potential therapeutic applications.

• Structural Modifications: Exploring modifications to enhance its reactivity and biological efficacy.